Cas no 562091-86-5 (L-Threonine, glycyl-L-serylglycyl-)

• Product Name: L-Threonine, glycyl-L-serylglycyl-
• CAS No: 562091-86-5
• MF: C₁₁H₂₀N₄O₇
• MW: 320.299102783203
• CID: 1597653
• PubChem ID: 71444799
• Update Time: 2024-08-30

L-Threonine, glycyl-L-serylglycyl- Chemical and Physical Properties

Names and Identifiers

• L-Threonine, glycyl-L-serylglycyl-
• (2S,3R)-2-[[2-[[(2S)-2-[(2-aminoacetyl)amino]-3-hydroxypropanoyl]amino]acetyl]amino]-3-hydroxybutanoic acid
• DTXSID20853550
• Glycyl-L-serylglycyl-L-threonine
• 562091-86-5

• Inchi： 1S/C11H20N4O7/c1-5(17)9(11(21)22)15-8(19)3-13-10(20)6(4-16)14-7(18)2-12/h5-6,9,16-17H,2-4,12H2,1H3,(H,13,20)(H,14,18)(H,15,19)(H,21,22)/t5-,6+,9+/m1/s1
• InChI Key： IFTZEUSLYLXCTN-JHEQGTHGSA-N
• SMILES： O[C@H](C)[C@@H](C(=O)O)NC(CNC([C@H](CO)NC(CN)=O)=O)=O

Computed Properties

• Exact Mass: 320.1333
• Monoisotopic Mass: 320.13319899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.2
• Topological Polar Surface Area: 191Ų

Experimental Properties

• Density: 1.440±0.06 g/cm3(Predicted)
• Boiling Point: 867.2±65.0 °C(Predicted)
• PSA: 191.08
• pka: 3.23±0.10(Predicted)